Cas no 118137-59-0 (4-Iodo-2-methoxy-5-nitro-benzoic acid)

• Product Name: 4-Iodo-2-methoxy-5-nitro-benzoic acid
• CAS No: 118137-59-0
• MF: C₈H₆INO₅
• MW: 323.041414737701
• CID: 6838521
• PubChem ID: 14171084
• Update Time: 2025-04-09

4-Iodo-2-methoxy-5-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxy-5-nitrobenzoic acid
• 4-Iodo-2-methoxy-5-nitrobenzoicacid
• 118137-59-0
• 5-nitro-4-iodo-2-methoxybenzoic acid
• 4-Iodo-2-methoxy-5-nitro-benzoic acid

• Inchi： 1S/C8H6INO5/c1-15-7-3-5(9)6(10(13)14)2-4(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： CRGSEIDNQCRGGH-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)O)C=C1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 322.92907Da
• Monoisotopic Mass: 322.92907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų